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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyridin-4-ylmethanesulfonyl chloride is a reactive chemical intermediate of significant

interest in medicinal chemistry and drug development. Its structure, featuring a pyridine ring

linked to a sulfonyl chloride moiety via a methylene bridge, provides a versatile scaffold for the

synthesis of a wide array of complex molecules. The high reactivity of the sulfonyl chloride

group makes it an excellent electrophile for reactions with various nucleophiles, enabling the

introduction of the pyridin-4-ylmethylsulfonyl group into target molecules. This functional group

is found in a number of compounds investigated for their therapeutic potential, including

inhibitors of cytosolic phospholipase A2 (cPLA2).

This technical guide provides a comprehensive overview of the known chemical properties,

synthetic methodologies, and reactivity of Pyridin-4-ylmethanesulfonyl Chloride and its

hydrochloride salt.

Chemical and Physical Properties
While comprehensive experimental data for Pyridin-4-ylmethanesulfonyl Chloride is not

extensively documented in publicly available literature, the following tables summarize the

available information for the free base and its hydrochloride salt. It is important to note that
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some of the data is predicted or sourced from chemical suppliers and may not have been

independently verified in peer-reviewed literature.

Table 1: Properties of Pyridin-4-ylmethanesulfonyl Chloride

Property Value Source

CAS Number 130820-88-1 Chemical Supplier Catalogs

Molecular Formula C₆H₆ClNO₂S Chemical Supplier Catalogs

Molecular Weight 191.64 g/mol Chemical Supplier Catalogs

Boiling Point 327.1 ± 25.0 °C at 760 mmHg Predicted

Appearance Not specified -

Solubility Not specified -

Table 2: Properties of Pyridin-4-ylmethanesulfonyl Chloride Hydrochloride

Property Value Source

CAS Number 683812-81-9 Chemical Supplier Catalogs[1]

Molecular Formula C₆H₇Cl₂NO₂S Chemical Supplier Catalogs[1]

Molecular Weight 228.09 g/mol Chemical Supplier Catalogs[1]

Appearance Not specified -

Solubility Not specified -

Spectroscopic Data
Detailed, assigned spectroscopic data for Pyridin-4-ylmethanesulfonyl Chloride is scarce in

the literature. The following represents expected spectral characteristics based on the structure

and data for analogous compounds. Researchers should confirm these characteristics with

their own experimental data.

Expected ¹H NMR Spectral Data:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b143675?utm_src=pdf-body
https://www.benchchem.com/product/b143675?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/enamine/enah5802f476?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/enamine/enah5802f476?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/enamine/enah5802f476?context=bbe
https://www.benchchem.com/product/b143675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methylene Protons (-CH₂-): A singlet is expected for the methylene protons adjacent to the

sulfonyl chloride group. The chemical shift would likely be in the downfield region due to the

electron-withdrawing nature of the sulfonyl chloride and the pyridine ring.

Pyridine Protons: Two sets of doublets are expected for the aromatic protons on the pyridine

ring, characteristic of a 4-substituted pyridine. The protons ortho to the nitrogen (at positions

2 and 6) would appear further downfield than the protons meta to the nitrogen (at positions 3

and 5).

Expected ¹³C NMR Spectral Data:

Methylene Carbon (-CH₂-): A single peak is expected for the methylene carbon.

Pyridine Carbons: Four distinct peaks are expected for the pyridine ring carbons, with the

carbon attached to the methylene group and the carbons adjacent to the nitrogen being the

most deshielded.

Expected IR Spectral Data:

S=O Stretching: Strong absorption bands characteristic of the sulfonyl chloride group are

expected in the regions of approximately 1370-1410 cm⁻¹ (asymmetric stretch) and 1166-

1204 cm⁻¹ (symmetric stretch).

C-H Stretching: Aromatic C-H stretching bands would be expected above 3000 cm⁻¹.

C=N and C=C Stretching: Vibrations associated with the pyridine ring would appear in the

1400-1600 cm⁻¹ region.

Reactivity and Synthetic Applications
The primary reactivity of Pyridin-4-ylmethanesulfonyl Chloride is centered on the

electrophilic sulfur atom of the sulfonyl chloride group. This makes it a valuable reagent for the

formation of sulfonamides and sulfonate esters through reactions with nucleophiles such as

primary and secondary amines, and alcohols, respectively.

Sulfonamide Formation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b143675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction of Pyridin-4-ylmethanesulfonyl Chloride with amines is a cornerstone of its

application in medicinal chemistry. This reaction is typically carried out in the presence of a

base to neutralize the hydrochloric acid byproduct.

Pyridin-4-ylmethanesulfonyl Chloride

Pyridin-4-ylmethylsulfonamide

Primary or Secondary Amine (R¹R²NH)

Base (e.g., Triethylamine, Pyridine) HCl
Neutralizes

Click to download full resolution via product page

Caption: General reaction scheme for the formation of sulfonamides.

Use in the Synthesis of cPLA2 Inhibitors
Pyridin-4-ylmethanesulfonyl Chloride has been utilized as a key reagent in the synthesis of

potent inhibitors of cytosolic phospholipase A2 (cPLA2), an enzyme implicated in inflammatory

processes. The general workflow involves the reaction of the sulfonyl chloride with an

appropriate amine-containing core structure.

Experimental Protocols
Detailed experimental protocols for the synthesis and reactions of Pyridin-4-
ylmethanesulfonyl Chloride are not readily available in peer-reviewed journals. However,

procedures can be inferred from patent literature describing the synthesis of related

compounds. The following are generalized protocols.

General Procedure for Sulfonamide Synthesis
Reaction Setup: To a solution of a primary or secondary amine in a suitable aprotic solvent

(e.g., dichloromethane, tetrahydrofuran), add a stoichiometric excess of a non-nucleophilic

base (e.g., triethylamine or diisopropylethylamine).
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Addition of Sulfonyl Chloride: Cool the reaction mixture to 0 °C in an ice bath. Add a solution

of Pyridin-4-ylmethanesulfonyl Chloride in the same solvent dropwise to the stirred amine

solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution

of ammonium chloride. Separate the organic layer, and extract the aqueous layer with the

organic solvent.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel or by recrystallization.
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Dissolve Amine and Base in Solvent

Add Pyridin-4-ylmethanesulfonyl Chloride solution at 0 °C

Stir at Room Temperature

Monitor by TLC/LC-MS

Aqueous Work-up

Reaction Complete

Purification (Chromatography/Recrystallization)

Isolated Sulfonamide Product

Click to download full resolution via product page

Caption: A typical experimental workflow for sulfonamide synthesis.

Safety Information
Pyridin-4-ylmethanesulfonyl Chloride is expected to be a reactive and potentially hazardous

compound. As a sulfonyl chloride, it is likely to be corrosive and a lachrymator. It will react with

water and other nucleophiles, releasing hydrochloric acid. Appropriate personal protective
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equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times

when handling this chemical. All manipulations should be performed in a well-ventilated fume

hood.

Conclusion
Pyridin-4-ylmethanesulfonyl Chloride is a valuable building block for the synthesis of

complex organic molecules, particularly in the field of drug discovery. Its reactivity as an

electrophile allows for the straightforward formation of sulfonamides and other derivatives.

While detailed physicochemical and spectroscopic data are not widely published, this guide

provides a summary of the available information and outlines general experimental procedures

for its use. Researchers are encouraged to perform their own analyses to confirm the

properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b143675?utm_src=pdf-body
https://www.benchchem.com/product/b143675?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/enamine/enah5802f476?context=bbe
https://www.benchchem.com/product/b143675#pyridin-4-ylmethanesulfonyl-chloride-chemical-properties
https://www.benchchem.com/product/b143675#pyridin-4-ylmethanesulfonyl-chloride-chemical-properties
https://www.benchchem.com/product/b143675#pyridin-4-ylmethanesulfonyl-chloride-chemical-properties
https://www.benchchem.com/product/b143675#pyridin-4-ylmethanesulfonyl-chloride-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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